4-chloro-N-{[(2-ethylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-chloro-N-[(2-ethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15ClN2OS/c1-2-11-5-3-4-6-14(11)18-16(21)19-15(20)12-7-9-13(17)10-8-12/h3-10H,2H2,1H3,(H2,18,19,20,21)
• InChI Key: WEHPXFWEUSDRBN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=S)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClN2OS
• DSSTOX Substance ID: DTXSID90968408
• Molecular Weight: 318.8 g/mol
• CAS RN: 5364-94-3

Description

4-chloro-N-{[(2-ethylphenyl)amino]carbonothioyl}benzamide, also known as CECB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CECB is a thioamide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Scientific Research Applications of Related Compounds

1. Drug Metabolism and Disposition A study on N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), highlights its metabolism and disposition in humans. The research focused on its pharmacokinetics, showing extensive metabolism with principal elimination via feces, and identifying principal circulating components and metabolites through high-performance liquid chromatography and NMR spectroscopy (Renzulli et al., 2011).

2. Contact Dermatitis Research Research on ethyl chloride and benzocaine explored allergic contact dermatitis from these substances, which are chemically unrelated to your query but highlight the investigative methods into adverse skin reactions and sensitization potential of chemical compounds (Jl et al., 2009).

3. Pharmacokinetics of Vasodilators A study on nicardipine hydrochloride, a vasodilator, explored its pharmacokinetics across various species, including humans. This research could be analogous to studying the pharmacokinetics of specific benzamide derivatives in different biological systems (Higuchi & Shiobara, 1980).

4. Environmental Health Research Investigation into benzene and acrylamide metabolites in urine samples from children and adolescents aimed to understand exposure to these carcinogenic substances. This type of research could align with studying the environmental or occupational exposure to specific benzamides and their metabolites (Schwedler et al., 2020).